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Compound of Interest

(R)-1-Tert-butyl 2-methyl
Compound Name:
azetidine-1,2-dicarboxylate

Cat. No.: B595062

An In-depth Technical Guide to the Molecular Weight of (R)-1-Tert-butyl 2-methyl azetidine-
1,2-dicarboxylate

This technical guide provides a detailed analysis of the molecular weight of (R)-1-Tert-butyl 2-
methyl azetidine-1,2-dicarboxylate, a compound of interest for researchers, scientists, and
professionals in drug development.

Introduction

(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is a chiral building block used in the
synthesis of various pharmaceutical compounds. A precise understanding of its molecular
weight is fundamental for stoichiometric calculations in chemical reactions, analytical
characterization, and pharmacokinetic studies. This guide outlines the determination of its
molecular weight based on its elemental composition.

Molecular Formula and Elemental Composition

The molecular formula for (R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is
C10H17NOa.[1][2] This formula indicates that each molecule of the compound is composed of:

e 10 atoms of Carbon (C)

« 17 atoms of Hydrogen (H)
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e 1 atom of Nitrogen (N)

e 4 atoms of Oxygen (O)

Atomic Weights of Constituent Elements

The calculation of the molecular weight relies on the standard atomic weights of the constituent
elements. These values are based on the isotopic abundances of the elements in nature.

Element Symbol Atomic Weight (amu)
Carbon C 12.011[3][4]

Hydrogen H 1.008[5][6][7]

Nitrogen N 14.007[8][9][10]

Oxygen o) 15.999[11][12][13][14]

Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.

MW = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic Weight of H)
+ (Number of N atoms x Atomic Weight of N) + (Number of O atoms x Atomic Weight of O)

MW = (10 x 12.011) + (17 x 1.008) + (1 x 14.007) + (4 x 15.999) MW = 120.11 + 17.136 +
14.007 + 63.996 MW = 215.249 amu (or g/mol )

This calculated value is often rounded to two decimal places, resulting in a molecular weight of
215.25 g/mol .[2]

Summary of Quantitative Data
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Parameter Value
Molecular Formula C10H17NO4[1][2]
Number of Carbon Atoms 10

Number of Hydrogen Atoms 17

Number of Nitrogen Atoms 1

Number of Oxygen Atoms 4

Atomic Weight of Carbon

12.011 amu[3][4]

Atomic Weight of Hydrogen

1.008 amu[5][6][7]

Atomic Weight of Nitrogen

14.007 amu[8][9][10]

Atomic Weight of Oxygen

15.999 amu[11][12][13][14]

Calculated Molecular Weight

215.249 g/mol

Experimental Protocols

Determination of Molecular Weight from Molecular

Formula

Objective: To calculate the molecular weight of a compound from its known molecular formula.

Methodology:

« |dentify the molecular formula of the compound, which is C10H17NOa for (R)-1-Tert-butyl 2-

methyl azetidine-1,2-dicarboxylate.[1][2]

o Determine the number of atoms for each element present in the molecule.

¢ Obtain the standard atomic weight for each element from the IUPAC Periodic Table.

o Multiply the number of atoms of each element by its respective standard atomic weight to

find the total mass contribution of that element.
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e Sum the total mass contributions of all elements to obtain the molecular weight of the
compound.

Experimental Verification by Mass Spectrometry

Objective: To experimentally determine the molecular weight of a compound.

Methodology:

A purified sample of (R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is introduced
into a mass spectrometer.

e The sample is ionized, for example, by electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI).

e The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).
o A detector measures the abundance of ions at each m/z value.

e The molecular weight is determined from the m/z value of the molecular ion peak (M*+) or a
related adduct peak (e.g., [M+H]*, [M+Na]*).

Visualization of Molecular Weight Calculation

The following diagram illustrates the hierarchical contribution of each element to the final
molecular weight of the compound.
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Carbon (C)
10 atoms x 12.011 amu = 120.110 amu

Hydrogen (H)
17 atoms x 1.008 amu = 17.136 amu

(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate
Molecular Weight: 215.249 g/mol

Nitrogen (N)
1 atom x 14.007 amu = 14.007 amu

Oxygen (O)
4 atoms x 15.999 amu = 63.996 amu

Click to download full resolution via product page

Caption: Hierarchical breakdown of the molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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